Dihydroaflatoxin G1

• CAS No.: 7241-98-7
• Product Name: Dihydroaflatoxin G1
• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• IUPAC Name: 11-methoxy-6,8,16,20-tetraoxapentacyclo[10.8.0.02,9.03,7.013,18]icosa-1,9,11,13(18)-tetraene-17,19-dione
• Standard InChI: InChI=1S/C17H14O7/c1-20-9-6-10-12(8-3-5-22-17(8)23-10)14-11(9)7-2-4-21-15(18)13(7)16(19)24-14/h6,8,17H,2-5H2,1H3
• Standard InChIKey: WPCVRWVBBXIRMA-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4[C@@H]5CCO[C@@H]5OC4=C1
• SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5CCOC5OC4=C1
• Canonical SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5CCOC5OC4=C1
• Colorform: Crystals with green fluorescence from ethanol; Crystals ... exhibits green-blue fluorescence
• Melting Point: 459 to 464 °F (NTP, 1992); 238.5 °C
• Physical Description: Aflatoxin g2 is a very light and fluffy crystalline solid. Exhibits green-blue fluorescence. (NTP, 1992)
• Description: Aflatoxin g2 belongs to the class of organic compounds known as difurocoumarolactones. These are polycyclic aromatic compounds containing a delta-valerolactone ring fused to the coumarin moiety of the difurocoumarin skeleton. Aflatoxin g2 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, aflatoxin G2 is primarily located in the cytoplasm.
• Shelf Life: Aflatoxins B1, B2, G1, & G2 in water or chloroform solutions or in solid films were decomposed by UV irridiation.
• Solubility: Slighty soluble (NTP, 1992); In water, 3.73X10+3 mg/L at 25 °C (est)
• Synonyms: (7aR,10aS)-3,4,7a,9,10,10a-Hexahydro-5-methoxy-1H,12H-furo[3',2':4,5]furo[2,3-h]pyrano[3,4-c][1]benzopyran-1,12-dione
• Vapor Pressure: 7.68X10-11 mm Hg at 25 °C (est)
• Reference: Cifford, R., et al., Nature, 209, 312 (1966); Wogan, et al., Food Cosmet. Toxicol., 12, 681 (1974); Sinz, M.W., et al., J. Toxicol. Toxin Rev., 10, 87 (1991); Shantha, T., et al., Nat. Toxins, 7, 175 (1999)
• PubChem Compound: 23670
• Last Modified: Nov 11 2021